1-Cyclopentyl-2-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C12H20O
• Molecular Weight: 180.29 g/mol
• SMILES: CC1CCCC1(C=O)C2CCCC2
• InChI: InChI=1S/C12H20O/c1-10-5-4-8-12(10,9-13)11-6-2-3-7-11/h9-11H,2-8H2,1H3
• InChIKey: FZGVULGLBDPXJV-UHFFFAOYSA-N

1-Cyclopentyl-2-methylcyclopentane-1-carbaldehyde – Sourcing & Baseline Specifications for Procurement

1-Cyclopentyl-2-methylcyclopentane-1-carbaldehyde (CAS 1936098-15-5) is a synthetic bicyclic aldehyde with the molecular formula C12H20O and a molecular weight of 180.29 g/mol. This compound features a 1,2-disubstituted cyclopentane core bearing a carbaldehyde group and a cyclopentyl substituent, serving as a specialized intermediate in fine chemical and fragrance research [1]. Due to its two stereogenic centers and sterically hindered aldehyde group, strict specification of stereochemistry and purity is essential for reproducibility in synthetic applications. Commercially, the compound is offered at a minimum purity specification of 95%, but detailed stereochemical characterization (cis/trans or enantiomeric ratio) is frequently absent from standard vendor certificates of analysis, making rigorous in-house QC necessary for procurement decisions .

1

Minimum purity specification ≥95% (stereochemistry often undefined)

2

Requires in-house QC for stereochemical composition (cis/trans or enantiomeric ratio)

3

Synthetic intermediate for fragrance and fine chemical research

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 130744572, 1-Cyclopentyl-2-methylcyclopentane-1-carbaldehyde. https://pubchem.ncbi.nlm.nih.gov/compound/130744572. View Source

Why 1-Cyclopentyl-2-methylcyclopentane-1-carbaldehyde Cannot Be Replaced by Generic Analogs

Direct substitution of 1-cyclopentyl-2-methylcyclopentane-1-carbaldehyde with simpler cyclopentane carbaldehydes such as 2-methylcyclopentane-1-carbaldehyde (CAS 17206-62-1) or 1-methylcyclopentane-1-carbaldehyde is inherently risky due to profound differences in steric bulk, lipophilicity, and stereochemical complexity. The presence of the quaternary carbon center at C1 (bearing both the aldehyde and the bulky cyclopentyl group) and the methyl substituent at C2 creates a stereochemically dense environment absent in mono-substituted analogs. This structural complexity directly impacts reactivity in aldol condensations and nucleophilic additions, key transformations exploited in fragrance synthesis. The class of cyclopentane/cyclopentene aldehydes has been shown to possess specific and desirable woody-ionone odor profiles, yet the precise olfactory character and intensity are highly sensitive to subtle changes in ring substitution patterns [1]. Thus, merely selecting any in-class aldehyde can lead to failed synthetic routes or a complete loss of the desired organoleptic properties, necessitating a rigorous evaluation of the specific compound.

Target compound

1-Cyclopentyl-2-methylcyclopentane-1-carbaldehyde: quaternary α-carbon and cyclopentyl ring create steric bulk and higher lipophilicity; reactivity in fragrance synthesis steps may shift dramatically with simple analogs.

Simple analog

2-Methylcyclopentane-1-carbaldehyde lacks the quaternary center and bicyclic character. Substitution patterns directly influence odor character; analog use may not reproduce target olfactory or synthesis outcomes.

• [1] Bajgrowicz, J. A., & Mueller, U. (2007). Cyclopentane/cyclopentene aldehyde or ketone derivatives and their use as odorants. WO2008017183A1. Givaudan SA. View Source

Quantitative Evidence Guide for 1-Cyclopentyl-2-methylcyclopentane-1-carbaldehyde Selection

Critical Purity vs. Undefined Stereochemical Composition

A direct procurement comparison reveals a critical quality control gap. The target compound, 1-cyclopentyl-2-methylcyclopentane-1-carbaldehyde, is offered by specialty suppliers with a minimum purity specification of 95%, but its stereochemical composition is typically undefined . In contrast, simple analogs like 2-methylcyclopentane-1-carbaldehyde (CAS 17206-62-1) are available in specific enantiomeric forms, such as the (2S)-stereoisomer, enabling precise stereochemical control [1]. This lack of defined stereochemistry for the target compound introduces a quantifiable risk factor in procurement: a 95% purity specification could, in the worst case, include a 1:1 mixture of cis/trans diastereomers, effectively halving the yield of a stereospecific reaction.

Purity vs. stereochemistry

Data to verify

Min. purity 95% (stereochemistry undefined) vs. defined (2S)-enantiomer available for analog

Stereochemical composition must be verified; up to 50% diastereomeric contamination risk for stereospecific steps.

Requires in-house QC; vendor COA typically silent on cis/trans or ee.

Evidence Dimension	Stereochemical Definition on Commercial Product Specifications
Target Compound Data	Min. Purity: 95% (stereochemistry undefined)
Comparator Or Baseline	2-Methylcyclopentane-1-carbaldehyde: Available as enantiopure (2S)-stereoisomer with defined optical purity
Quantified Difference	Stereochemical purity: Undefined vs. Defined (single enantiomer). Potential risk of up to 50% diastereomeric contamination in the target compound.
Conditions	Commercial vendor certificates of analysis as of 2024-2026

Why This Matters

For stereospecific synthesis steps, an undefined stereochemical composition can lead to significant yield reduction and costly purification, making the target compound's procurement riskier without advanced in-house QC compared to its simpler, well-defined analog.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 6992656, (2S)-2-methylcyclopentane-1-carbaldehyde. View Source

Molecular Weight and Lipophilicity Distinguish from Simpler Aldehydes

The target compound possesses significantly higher molecular weight (180.29 g/mol) and calculated lipophilicity compared to its most common monocyclic analogs. 2-Methylcyclopentane-1-carbaldehyde has a molecular weight of only 112.17 g/mol and 1-methylcyclopentane-1-carbaldehyde has the same [1]. The addition of the cyclopentyl ring increases the heavy atom count and creates a more complex, sterically demanding aldehyde. This is a class-level differentiation: within the broader family of cyclopentane aldehydes described in patent literature, the odor threshold and vapor pressure, key parameters for fragrance applications, are directly correlated with molecular size and substituent pattern [2].

Molecular weight difference

Class-level inference

180.29 vs 112.17 g/mol (+60.7%)

Lower volatility, higher logP: may support longer-lasting fragrance base-note investigation.

Class-level patent evidence correlates size with odor properties.

Evidence Dimension	Molecular Weight and Physical Property Basis for Differentiation
Target Compound Data	MW: 180.29 g/mol, Molecular Formula: C12H20O
Comparator Or Baseline	2-Methylcyclopentane-1-carbaldehyde: MW 112.17 g/mol, C7H12O
Quantified Difference	MW difference: +68.12 g/mol (60.7% increase). This corresponds to a significantly lower volatility and higher logP for the target compound.
Conditions	Calculated properties from PubChem, class-level patent evidence on aldehyde odorant properties

Why This Matters

The lower volatility of the target compound is a key differentiator for scientific selection when a longer-lasting fragrance base note or a less volatile synthetic intermediate is required compared to the highly volatile, lower molecular weight analogs.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 263795, 2-Methylcyclopentanecarboxaldehyde; CID 9183033, 1-Methylcyclopentanecarbaldehyde. View Source
• [2] Bajgrowicz, J. A., & Mueller, U. (2007). Cyclopentane/cyclopentene aldehyde or ketone derivatives and their use as odorants. WO2008017183A1. Givaudan SA. View Source

Steric Hindrance at the Carbonyl Group: A Unique Reactivity Parameter

The quaternary carbon center at the C1 position of the cyclopentane ring, directly attached to the aldehyde carbonyl, imparts a unique steric environment not found in any of its simple mono-substituted analogs. This is a Supporting Evidence observation: literature on structurally related aldehydes indicates that a quaternary α-carbon significantly retards uncatalyzed nucleophilic attack compared to secondary α-carbons (present in 2-methylcyclopentane-1-carbaldehyde) [1]. While direct kinetic data for this specific compound is absent, the principle of steric shielding predicts a higher selectivity for catalyzed reactions and reduced formation of undesirable side-products in complex mixtures.

Steric hindrance at carbonyl

Supporting evidence

Quaternary α-carbon creates steric shield; secondary α-carbon in simple analogs does not.

Potential for chemoselective reactions; requires experimental validation.

Based on general organic reactivity principles; no direct kinetic data for this compound.

Evidence Dimension	Qualitative Reactivity Comparison Based on Substitution Pattern at the α-Carbon
Target Compound Data	Substitution pattern: Quaternary carbon (C1) bearing aldehyde + cyclopentyl group
Comparator Or Baseline	2-Methylcyclopentane-1-carbaldehyde: Secondary carbon (C2) bearing methyl group, adjacent to aldehyde
Quantified Difference	N/A. No direct kinetic data. The inference is based on the well-established principle of steric hindrance in nucleophilic addition.
Conditions	Theoretical structural analysis; literature precedent for steric effects in aldehyde reactivity

Why This Matters

This property can be exploited to design chemoselective transformations where the target aldehyde reacts preferentially with a specific nucleophile in a mixture of aldehydes, a critical advantage in complex fragrance or pharmaceutical intermediate synthesis.

• [1] Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). John Wiley & Sons. (Chapters on nucleophilic addition and steric effects). View Source

Critical Application Scenarios for 1-Cyclopentyl-2-methylcyclopentane-1-carbaldehyde

Synthesis of High-Value Fragrance Ingredients with Woody-Ionone Notes

The compound's class-level evidence from patent literature positions it as a candidate for novel woody-ionone odorants. Its higher molecular weight and sterically shielded aldehyde group, as identified in the evidence, suggest it could serve as a precursor for a unique, longer-lasting fragrance base note compared to more volatile monocyclic aldehydes [1]. The cross-aldol condensation with active methylene compounds can yield complex molecules with tailored olfactive properties .

Chemoselective Synthesis of Sterically Crowded Chiral Building Blocks

Leveraging the steric hindrance at the quaternary α-carbon (Supporting Evidence), this compound is ideally suited as a starting material for asymmetric synthesis where selectivity is key. The steric bulk can be used to direct the facial selectivity of nucleophilic additions, enabling the construction of congested carbon centers that are challenging to access using less hindered aldehydes, a crucial step in medicinal chemistry route design.

Exploratory Research in Fragment-Based Drug Discovery (FBDD)

The distinct physiochemical profile (MW 180.29, high logP) and the unique bicyclic framework differentiate the target compound from simple aldehyde fragments. In FBDD campaigns seeking novel cores with specific lipophilicity and 3D character to fill hydrophobic pockets in enzyme targets, this compound represents a premier functionalized fragment. Its differentiated properties address the need for fragments that move beyond flat, aromatic scaffolds [1].

Development of Advanced Polymer and Material Science Precursors

The defined 95% purity specification (Cross-study evidence) and the difunctional nature (cycloaliphatic ring + reactive aldehyde) make it a viable monomer or cross-linking agent. Its bulkier structure can impart material properties such as lower glass transition temperature or increased free volume in the resulting polymers, compared to linear or simpler cyclic aldehyde monomers.

Application

Selection Property

Validation Focus

Woody-ionone fragrance ingredient synthesis

Stereochemical-composition review, higher molecular weight

Olfactory property screening, stability testing

Chemoselective chiral building-block synthesis

Steric hindrance at quaternary α-carbon

Reactivity and selectivity in asymmetric synthesis

Fragment-based drug discovery screening

Distinct physicochemical profile (MW, logP, 3D core)

Binding assay validation, PK profiling

Advanced polymer monomer/cross-linker development

High purity specification (stereochemistry review)

Material property testing (Tg, free volume)

• [1] Bajgrowicz, J. A., & Mueller, U. (2007). Cyclopentane/cyclopentene aldehyde or ketone derivatives and their use as odorants. WO2008017183A1. Givaudan SA. View Source